Cas no 2770534-75-1 (2-(6-Aminopyrazin-2-yl)propan-2-ol)

• Product Name: 2-(6-Aminopyrazin-2-yl)propan-2-ol
• CAS No: 2770534-75-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5560531
• PubChem ID: 165997697
• Update Time: 2025-10-10

2-(6-Aminopyrazin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2770534-75-1
• EN300-37395204
• 2-(6-aminopyrazin-2-yl)propan-2-ol
• 2-(6-Aminopyrazin-2-yl)propan-2-ol

• Inchi： 1S/C7H11N3O/c1-7(2,11)5-3-9-4-6(8)10-5/h3-4,11H,1-2H3,(H2,8,10)
• InChI Key： BRGFWZSNXUQJLG-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=NC=C(N)N=1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72Ų

Additional information on 2-(6-Aminopyrazin-2-yl)propan-2-ol

Introduction to 2-(6-Aminopyrazin-2-yl)propan-2-ol (CAS No. 2770534-75-1)

2-(6-Aminopyrazin-2-yl)propan-2-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2770534-75-1, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of 2-(6-Aminopyrazin-2-yl)propan-2-ol consists of a propan-2-ol moiety linked to a pyrazine ring substituted with an amino group at the 6-position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The relevance of 2-(6-Aminopyrazin-2-yl)propan-2-ol in contemporary research is underscored by its role in the synthesis of novel bioactive molecules. Pyrazine derivatives are well-documented for their pharmacological significance, often serving as key components in therapeutic agents targeting various diseases. The presence of both an amino group and a hydroxyl group in 2-(6-Aminopyrazin-2-yl)propan-2-ol enhances its versatility, allowing for diverse chemical modifications and functionalization strategies. These attributes make it a promising candidate for exploring new pharmacophores and drug candidates.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(6-Aminopyrazin-2-yl)propan-2-ol and biological targets. Studies have demonstrated its potential as an intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, modifications to the pyrazine ring have been explored to enhance binding affinity to specific protein receptors, which is crucial for developing drugs with improved efficacy and reduced side effects.

The compound's structural features also make it an interesting candidate for exploring novel therapeutic modalities. Researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The hydroxyl group on the propan-2-ol moiety provides a site for further derivatization, enabling the creation of molecules with tailored pharmacokinetic profiles. Such modifications are essential for optimizing drug delivery systems and improving patient outcomes.

Furthermore, the field of drug discovery has seen significant advancements in leveraging 2-(6-Aminopyrazin-2-yl)propan-2-ol as a building block for heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry due to their ability to mimic natural products and exhibit diverse biological activities. The pyrazine core in 2-(6-Aminopyrazin-2-yl)propan-2-ol serves as an excellent platform for constructing more complex molecules with enhanced pharmacological properties. This has led to numerous patents and research publications detailing new synthetic routes and applications.

The synthesis of 2-(6-Aminopyrazin-2-yl)propan-2-ol itself is another area of interest, with researchers developing efficient methodologies to produce this compound in high yields and purity. Modern synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to streamline the process. These advancements not only facilitate laboratory-scale production but also hold promise for industrial-scale manufacturing, making 2770534-75 more accessible for commercial applications.

From a biochemical perspective, (CAS No 2770534) has been studied for its interactions with enzymes and receptors relevant to neurological disorders. The amine functionality at the 6-position of the pyrazine ring allows for hydrogen bonding interactions, which are critical for receptor binding affinity. This has prompted investigations into its potential as an allosteric modulator or scaffold for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease.

The growing body of research on (CAS No 2770534) underscores its importance in pharmaceutical innovation. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in utilizing this compound as a starting material for drug discovery programs. These collaborations often involve interdisciplinary teams combining expertise in organic chemistry, biochemistry, and computational biology to accelerate the development of new therapeutic agents.

Future directions in the study of (CAS No 2770534) may include exploring its role in combinatorial chemistry libraries and high-throughput screening assays. Such approaches can rapidly identify novel derivatives with enhanced biological activity, paving the way for next-generation drugs targeting complex diseases. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency.

In conclusion,(CAS No 2770534) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop innovative treatments. As research continues to uncover new possibilities,(CAS No 2770534) is poised to play an increasingly important role in shaping the future of drug discovery and development.